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Compound of Interest

Compound Name: Deoxyenterocin

Cat. No.: B10789068 Get Quote

Deoxyenterocin, a member of the polyketide family of natural products, and its close structural

analogs, such as enterocin and wailupemycin S, have demonstrated notable antibacterial

activity, particularly against Gram-positive bacteria like Staphylococcus aureus and its

methicillin-resistant strains (MRSA). This guide provides a comparative overview of the efficacy

of Deoxyenterocin and related polyketides alongside other prominent antibacterial agents,

supported by available experimental data.

Comparative Efficacy Against Staphylococcus
aureus
The antibacterial efficacy of a compound is commonly quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents

the visible growth of a microorganism. A lower MIC value indicates greater potency.

While specific MIC values for Deoxyenterocin are not readily available in the current body of

scientific literature, data for the closely related polyketide, wailupemycin S, provides a valuable

benchmark. Wailupemycin S has shown moderate activity against S. aureus and MRSA with a

MIC value of 4 µg/mL.

For a comprehensive comparison, the following table summarizes the MIC values of various

polyketide and non-polyketide antibiotics against S. aureus and MRSA.
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Compound Class
Target

Organism
MIC (µg/mL) Citation

Wailupemycin S Polyketide S. aureus, MRSA 4

Difficidin Polyketide MRSA, VRE 1.56 - 6.25 [1]

Phometide A Polyketide S. aureus 4 [1]

Daptomycin Lipopeptide MRSA 0.25 - 1.0 [2][3]

Linezolid Oxazolidinone MRSA 1.178 - 1.582 [4]

Vancomycin Glycopeptide MRSA 0.5 - >8 [5]

Mechanism of Action: Insights from Polyketide
Enterocins
The precise mechanism of action for Deoxyenterocin is still under investigation. However,

studies on the broader class of polyketide enterocins suggest a primary mode of action that

involves the disruption of the bacterial cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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